Cas no 1628116-87-9 (2-(difluoromethoxy)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-(Difluoromethoxy)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative featuring a pyridine core functionalized with a difluoromethoxy group and a tetramethyl dioxaborolane moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The difluoromethoxy group enhances metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical research. The tetramethyl dioxaborolane moiety offers improved stability and handling compared to boronic acids, facilitating storage and reactivity under mild conditions. Its well-defined structure and compatibility with diverse reaction conditions make it a reliable reagent for constructing heterocyclic frameworks in medicinal chemistry and materials science applications.

2-(difluoromethoxy)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

1628116-87-9 structure

Product Name:2-(difluoromethoxy)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:1628116-87-9

MF:C₁₂H₁₆BF₂NO₃

MW:271.068150520325

MDL:MFCD29111842

CID:4611436

PubChem ID:90414842

Update Time:2025-05-27

2-(difluoromethoxy)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(difluoroMethoxy)-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-Difluoromethoxy-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
- 2-(difluoromethoxy)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 1628116-87-9
- AKOS030623276
- EN300-197219
- Z1965587738
- CS-0102733
- 2-(Difluoromethoxy)pyridine-4-boronic Acid Pinacol Ester
- SY260900
- DS-19996
- MFCD29111842
- SCHEMBL16043997
- A1-02493
- MDL： MFCD29111842
- Inchi： 1S/C12H16BF2NO3/c1-11(2)12(3,4)19-13(18-11)8-5-6-16-9(7-8)17-10(14)15/h5-7,10H,1-4H3
- InChI Key： JHWPWMNBMONCDM-UHFFFAOYSA-N
- SMILES： FC(OC1C=C(B2OC(C)(C)C(C)(C)O2)C=CN=1)F

Computed Properties

Exact Mass: 271.1191299 g/mol
Monoisotopic Mass: 271.1191299 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.6
Molecular Weight: 271.07

2-(difluoromethoxy)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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Chemenu	CM210791-250mg	2-(Difluoromethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1628116-87-9	95%	250mg	$170	2022-09-02
Chemenu	CM210791-1g	2-(Difluoromethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1628116-87-9	95%	1g	$456	2022-09-02
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eNovation Chemicals LLC	D630580-1G	2-(difluoromethoxy)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1628116-87-9	97%	1g	$150	2024-07-21
eNovation Chemicals LLC	D630580-5G	2-(difluoromethoxy)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1628116-87-9	97%	5g	$710	2024-07-21
eNovation Chemicals LLC	D630580-10G	2-(difluoromethoxy)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1628116-87-9	97%	10G	$2585	2022-11-01
TRC	D610263-10mg	2-(Difluoromethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1628116-87-9		10mg	$ 50.00	2022-06-05
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